Cas no 125677-99-8 (1,3-Benzenediamine, 4,6-diiodo-)

• Product Name: 1,3-Benzenediamine, 4,6-diiodo-
• CAS No: 125677-99-8
• MF: C₆H₆I₂N₂
• MW: 359.934185504913
• CID: 1218236
• PubChem ID: 14573520
• Update Time: 2025-04-20

1,3-Benzenediamine, 4,6-diiodo- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediamine, 4,6-diiodo-
• 4,6-diiodobenzene-1,3-diamine
• 125677-99-8
• 2,4-diamino-1,5-diiodobenzene
• DTXSID70561830
• SCHEMBL5518300

• Inchi： 1S/C6H6I2N2/c7-3-1-4(8)6(10)2-5(3)9/h1-2H,9-10H2
• InChI Key： DWPIZDKIKWDFAB-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=CC=1N)N)I

Computed Properties

• Exact Mass: 359.86118
• Monoisotopic Mass: 359.86204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 52Ų

Experimental Properties

• PSA: 52.04